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Compound of Interest

Compound Name: 4-Methylphenetole
CAS No.: 622-60-6
Cat. No.: B147166
Get Quote
. J

This guide provides a comprehensive overview of the spectroscopic data for 4-
Methylphenetole (also known as 1-ethoxy-4-methylbenzene), a key aromatic compound. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, along with the experimental protocols typically employed for such
analyses. This document is intended for researchers, scientists, and professionals in the field of
drug development and chemical analysis.

Chemical Structure and Identifiers

¢ |[UPAC Name: 1-ethoxy-4-methylbenzene

Synonyms: 4-Ethoxytoluene, p-Ethoxytoluene, Ethyl p-tolyl ether

CAS Number: 622-60-6[1][2][3]

Molecular Formula: CoH120[1][2][3]

Molecular Weight: 136.19 g/mol [4]
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Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 4-Methylphenetole.

'H NMR Data

The *H NMR spectrum of 4-Methylphenetole was recorded in deuterated chloroform (CDCIs).
The chemical shifts (0) are reported in parts per million (ppm) relative to tetramethylsilane
(TMS).

Chemical Shift ()

Multiplicity Integration Assignment

[Ppm]

Ar-H (ortho to -
7.047 Doublet 2H

OCH2CHs)
6.788 Doublet 2H Ar-H (ortho to -CHs)
3.976 Quartet 2H -OCH2CHs
2.267 Singlet 3H Ar-CHs
1.380 Triplet 3H -OCH2CHs

(Data sourced from
ChemicalBook)[5]

13C NMR Data

The 13C NMR spectrum of 4-Methylphenetole was also recorded in CDCls. The chemical shifts
(8) are reported in ppm.
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Chemical Shift (8) [ppm] Assignment
157.1 Ar-C (C-0)
130.1 Ar-C (C-CHs)
129.8 Ar-CH

114.2 Ar-CH

63.2 -OCH2CHs
20.5 Ar-CHs

14.9 -OCH2CHs

(Data interpretation based on typical chemical

shifts for similar structures)

Infrared (IR) Spectroscopy Data

The IR spectrum was obtained from a liquid film of the neat compound.[6] The main absorption
bands are listed below.

Functional Group

Wavenumber (cm~12) Intensity .

Assignment
~3000-2850 Strong C-H stretch (alkane)
~1610, 1510 Medium-Strong C=C stretch (aromatic)
~1240 Strong C-O stretch (aryl ether)

C-H bend (p-disubstituted
~820 Strong

aromatic)

(Data interpreted from the IR
spectrum provided by
ChemicalBook and NIST)[1][6]

Mass Spectrometry (MS) Data
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The mass spectrum was obtained using electron ionization (El). The table lists the major
fragments and their relative intensities.

Mass-to-Charge Ratio

(miz) Relative Intensity (%) Assignment

m/z

136 55.38 [M]* (Molecular lon)
108 99.99 [M - C2Ha]*

107 75.07 [M - C2Hs]*

77 25.41 [CeHs]*

27 19.09 [C2H3]*

(Data sourced from PubChem)

[4]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques used to
characterize 4-Methylphenetole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A small amount of 4-Methylphenetole (typically 5-20 mg) is dissolved in
approximately 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCIs), within an
NMR tube.[7] A small quantity of tetramethylsilane (TMS) can be added as an internal standard
for chemical shift referencing (0 ppm).

1H NMR Spectroscopy: The *H NMR spectrum is typically acquired on a 300, 400, or 500 MHz
spectrometer.[8] Standard acquisition parameters include a spectral width of approximately 10-
15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation
delay of 1-5 seconds between pulses.

13C NMR Spectroscopy: The 13C NMR spectrum is acquired on the same instrument. Due to the
low natural abundance of the 13C isotope (1.1%), a larger number of scans is required.[9][10]
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Broadband proton decoupling is typically used to simplify the spectrum to single lines for each
unique carbon atom.[9][10]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation (Neat Liquid): For a liquid sample like 4-Methylphenetole, the simplest
method is to place a small drop of the neat liquid between two potassium bromide (KBr) or
sodium chloride (NaCl) salt plates to create a thin film.[11]

Data Acquisition: The salt plates are placed in the sample holder of an FT-IR spectrometer. The
spectrum is typically recorded over a range of 4000 to 400 cm~1.[12] A background spectrum of
the clean salt plates is recorded first and automatically subtracted from the sample spectrum.
[11]

Mass Spectrometry (MS)

Sample Introduction and lonization: The sample is introduced into the mass spectrometer, often
via direct infusion or through a gas chromatography (GC) column for separation from any
impurities. For a volatile compound like 4-Methylphenetole, electron ionization (El) is a
common method. In El, high-energy electrons bombard the sample molecules, causing
ionization and fragmentation.[13]

Mass Analysis and Detection: The resulting ions are accelerated and separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).
[13] A detector then records the abundance of each ion, generating the mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-Methylphenetole.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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